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Compound of Interest

Compound Name: 3-Formyl-6-methylchromone

Cat. No.: B1298627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability
data for 3-Formyl-6-methylchromone. Due to the limited availability of direct quantitative data
in publicly accessible literature, this document also outlines standardized experimental
protocols for determining these crucial physicochemical properties. Furthermore, it visualizes a
potential signaling pathway associated with the biological activities of 3-formylchromone
derivatives.

Core Physicochemical Properties

3-Formyl-6-methylchromone is a solid, appearing as a light yellow or white to green powder
or crystal.[1][2][3] It is identified by the CAS Number 42059-81-4 and has a molecular weight of
188.18 g/mol .[1][2]

Solubility Data

Quantitative solubility data for 3-Formyl-6-methylchromone is not extensively reported in
scientific literature. The available information is summarized below.
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Solvent Solubility

Remarks

Chloroform Soluble

Qualitative data from a

supplier.[1]

Various Solvents Data Not Available

Arelated compound, 3-
formylchromone, is reported to
be soluble in water,
dichloromethane, acetonitrile,
DMSO, DMF, ethanol, and 2-
propanol. This may suggest a
similar solubility profile for 3-
Formyl-6-methylchromone, but
requires experimental

verification.[4]

Stability Profile

Detailed stability studies on 3-Formyl-6-methylchromone are not readily available. The

primary information comes from supplier recommendations for storage.

Condition Recommendation

Remarks

General Storage Store in a cool, dry place.[1]

General recommendation for

chemical storage.

Room temperature,

Temperature
recommended <15°C.

To minimize degradation.

Atmosphere Store under inert gas.

The compound is noted to be
"Air Sensitive".[5]

Experimental Protocols

For researchers requiring precise quantitative data, the following established methodologies

are recommended.
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Determination of Aqueous and Solvent Solubility
(Shake-Flask Method)

This protocol is adapted from the well-established shake-flask method for solubility

determination.

Preparation
Weigh excess amount of
3-Formyl-6-methylchromone

l

Add to a known volume of solvent
(e.g., water, buffer, organic solvent)
in a sealed vial

Equilibration

Agitate at a constant temperature
(e.g., 25°C or 37°C)

for a defined period (e.g., 24-48h)
to ensure equilibrium

Analysis

Filter or centrifuge to
remove undissolved solid

Withdraw a known volume
of the supernatant

Quantify the concentration using a
validated analytical method
(e.g., HPLC-UV, UV-Vis Spectroscopy)

Click to download full resolution via product page
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Fig. 1: Shake-Flask Solubility Determination Workflow

Stability-Indicating Assay Development

A stability-indicating high-performance liquid chromatography (HPLC) method is crucial for
assessing the stability of 3-Formyl-6-methylchromone under various stress conditions.

Forced Degradation Studies

Expose 3-Formyl-6-methylchromone solution to:
- Acidic conditions (e.g., 0.1 M HCI)
- Basic conditions (e.g., 0.1 M NaOH)
- Oxidative conditions (e.g., 3% H202)
- Thermal stress (e.g., 60°C)
- Photolytic stress (e.g., UV light)

HPLC Method Development

Select appropriate column and mobile phase

'

Optimize separation of the parent compound
from degradation products

Method Validation

Validate the method for specificity, linearity,
accuracy, precision, and robustness
according to ICH guidelines

Click to download full resolution via product page

Fig. 2: Stability-Indicating HPLC Method Development Workflow

Potential Sighaling Pathway Involvement

While the direct signaling pathways of 3-Formyl-6-methylchromone are not fully elucidated,
studies on its derivatives suggest potential interactions with pathways relevant to diabetes and
inflammation. In silico studies have indicated that 3-formylchromone derivatives can act as
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inhibitors of insulin-degrading enzyme (IDE), hypoxia-inducible factor 1-alpha (HIF-1a), and
cyclooxygenase (COX) enzymes.[4]

3-Formyl-6-methylchromone
(and derivatives)

Inhibition [Inhibition

otential Cellulé

Ensulin—Degrading Enzyme (IDED

Modulation of
Insulin Levels

r Targets

(Cyclooxygenase (COX)]

Regulation of
Hypoxic Response

Reduction of
Prostaglandins

Potential Biological Effects

Anti-diabetic Effects Anti-inflammatory Effects

Click to download full resolution via product page

Fig. 3: Potential Signaling Pathways of 3-Formylchromone Derivatives

Conclusion

This guide consolidates the currently available solubility and stability information for 3-Formyl-
6-methylchromone. It is evident that there is a need for more comprehensive, quantitative
studies to fully characterize these properties. The provided experimental protocols offer a
framework for researchers to generate this critical data, which is essential for advancing the
use of this compound in drug discovery and development. The visualized potential signaling
pathways, based on derivative studies, provide a starting point for further mechanistic
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Formyl-6-methylchromone: A Technical Guide on
Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298627#3-formyl-6-methylchromone-solubility-and-
stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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